2-((6-Thiomorpholinopyridazin-3-yl)oxy)acetic acid
Overview
Description
2-((6-Thiomorpholinopyridazin-3-yl)oxy)acetic acid (TMPOA) is an organic acid and a derivative of thiomorpholine. It is a versatile compound that has been used in a variety of laboratory experiments and scientific research applications. It is also known as 2-((6-Thiomorpholinopyridazin-3-yl)oxy)acetic acid, 6-Thiomorpholinopyridazin-3-yloxyacetic acid, and Thiomorpholinopyridazin-3-yloxyacetic acid.
Scientific Research Applications
Pharmaceutical Research
This compound is utilized in pharmaceutical research as a reference standard for drug development. Its unique structure is valuable for testing and calibrating analytical instruments to ensure accuracy in drug formulation .
Chemical Synthesis
In the field of chemical synthesis, this compound serves as a building block for creating more complex molecules. Its reactive groups allow for various chemical reactions, making it a versatile reagent in synthetic chemistry .
Material Science
Researchers in material science may explore the use of this compound in the development of new materials. Its properties could potentially influence the creation of novel polymers or coatings with unique characteristics .
Biochemical Studies
The compound’s interaction with biological systems can be studied to understand its biochemical behavior. This includes investigating its metabolism, absorption, and potential effects on cellular processes .
Analytical Chemistry
In analytical chemistry, this compound can be used as a standard for method development. Its stability and detectability are essential for validating new analytical techniques .
Chromatography
Due to its distinct chemical properties, this compound can be employed as a marker or tracer in chromatographic separation processes. It helps in the identification and quantification of components in a mixture .
Environmental Testing
The compound may be used in environmental testing to study its degradation products and their impact on ecosystems. Understanding its environmental fate is crucial for assessing potential risks .
Biomedical Research
In biomedical research, the compound’s efficacy and safety can be evaluated for potential therapeutic applications. Its effects on various biological targets are of particular interest .
properties
IUPAC Name |
2-(6-thiomorpholin-4-ylpyridazin-3-yl)oxyacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O3S/c14-10(15)7-16-9-2-1-8(11-12-9)13-3-5-17-6-4-13/h1-2H,3-7H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPNKKCLPLFTNED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1C2=NN=C(C=C2)OCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((6-Thiomorpholinopyridazin-3-yl)oxy)acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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